Cas no 958451-77-9 ( )
structure
Product Name:
CAS No:958451-77-9
MF:C8H6BF5O3
MW:255.934460163116
CID:1001684
PubChem ID:45158722
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- [2-(difluoromethoxy)-5-(trifluoromethyl)phenyl]boronic acid
- 2-difluoromethoxy-5-trifluoromethyl-benzeneboronic acid
- DTXSID90669680
- 958451-77-9
-
-
- Inchi： 1S/C8H6BF5O3/c10-7(11)17-6-2-1-4(8(12,13)14)3-5(6)9(15)16/h1-3,7,15-16H
- InChI Key： IVGKCBYQINTZRB-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(B(O)O)C=1)OC(F)F)(F)F
Computed Properties
- Exact Mass: 256.03300
- Monoisotopic Mass: 256.0330150g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69000
- LogP: 0.98660
Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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